[1,4'-Bipiperidin]-2-one

Specification

• CAS No.: 159874-26-7
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-piperidin-4-ylpiperidin-2-one
• Standard InChI: InChI=1S/C10H18N2O/c13-10-3-1-2-8-12(10)9-4-6-11-7-5-9/h9,11H,1-8H2
• Standard InChI Key: FCGOUOJEQGSCEI-UHFFFAOYSA-N
• SMILES: C1CCN(C(=O)C1)C2CCNCC2
• Canonical SMILES: C1CCN(C(=O)C1)C2CCNCC2

Introduction

[1,4'-Bipiperidin]-2-one is a synthetic organic compound belonging to the class of piperidine derivatives. It is characterized by its unique bipiperidine structure, featuring two piperidine rings connected by a carbonyl group at the 2-position. The compound's molecular formula is C10H18N2O, and it has a molar mass of approximately 184.25 g/mol.

Biological Activity and Potential Therapeutic Uses

Research indicates that [1,4'-Bipiperidin]-2-one exhibits significant biological activity, particularly in modulating neurotransmitter systems. It has been studied for its potential therapeutic effects on neurological disorders due to its ability to interact with specific receptors in the central nervous system, such as dopamine and serotonin pathways. These interactions are crucial in treating conditions like depression and anxiety.

Biological Activity	Potential Therapeutic Use
Modulation of dopamine pathways	Treatment of depression
Interaction with serotonin receptors	Management of anxiety disorders

Research Findings and Experimental Studies

Experimental studies involving [1,4'-Bipiperidin]-2-one typically follow a structured approach:

• Hypothesis Development: Researchers formulate hypotheses about the compound's behavior in specific contexts.

• Experimental Design: Procedures, conditions, and measurement techniques are determined.

• Experimentation: The experiment is conducted according to the design, and data is collected.

• Data Analysis: Statistical analysis is used to assess whether results support the hypothesis.

• Hypothesis Modification: Based on findings, hypotheses may be refined, and experiments repeated.

Comparison with Similar Compounds

Several compounds share structural similarities with [1,4'-Bipiperidin]-2-one, including:

Compound Name	Structure Features	Similarity
1-(Piperidin-1-yl)-2-(2-fluorophenyl)ethanone	Piperidine ring with a fluorophenyl group	0.68
1-(4-Chloropiperidin-1-yl)ethanone	Chlorinated piperidine ring	0.58
1-(Piperidin-4-yl)pyrrolidin-2-one	Piperidine linked to pyrrolidinone	0.64

The uniqueness of [1,4'-Bipiperidin]-2-one lies in its bipiperidine framework, which may confer distinct pharmacokinetic and pharmacodynamic properties compared to simpler analogs.

Safety and Handling

For detailed safety information, including handling and storage guidelines, one can refer to the Safety Data Sheet (SDS) for [1,4'-Bipiperidin]-2-one, which provides comprehensive data on its hazards and safe handling practices.